Cas no 823227-38-9 (Benzonitrile, 2-[[2-(3-pyridinylethynyl)phenyl]ethynyl]-)

• Product Name: Benzonitrile, 2-[[2-(3-pyridinylethynyl)phenyl]ethynyl]-
• CAS No: 823227-38-9
• MF: C₂₂H₁₂N₂
• MW: 304.344084739685
• CID: 694167
• PubChem ID: 71419223
• Update Time: 2025-04-19

Benzonitrile, 2-[[2-(3-pyridinylethynyl)phenyl]ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-[[2-(3-pyridinylethynyl)phenyl]ethynyl]-
• 2-[2-[2-(2-pyridin-3-ylethynyl)phenyl]ethynyl]benzonitrile
• 2-({2-[(Pyridin-3-yl)ethynyl]phenyl}ethynyl)benzonitrile
• 823227-38-9
• DTXSID90838490

• Inchi： 1S/C22H12N2/c23-16-22-10-4-3-9-21(22)14-13-20-8-2-1-7-19(20)12-11-18-6-5-15-24-17-18/h1-10,15,17H
• InChI Key： MDHHGPMAQFIVSH-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C=1)C#CC1=CC=CC=C1C#CC1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 304.100048391g/mol
• Monoisotopic Mass: 304.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 36.7Ų